Cas no 1017782-50-1 ({4-(3,4-Dichlorophenoxy)methylphenyl}methanol)
1017782-50-1 structure
Product Name:{4-(3,4-Dichlorophenoxy)methylphenyl}methanol
CAS No:1017782-50-1
MF:C14H12Cl2O2
MW:283.149882316589
MDL:MFCD09972212
CID:1070349
PubChem ID:25918939
Update Time:2025-04-20
{4-(3,4-Dichlorophenoxy)methylphenyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-((3,4-Dichlorophenoxy)methyl)phenyl)methanol
- {4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol
- AC-0714
- AG-B-11546
- CTK8A2848
- dichlorophenoxymethylphenylmethanol
- MolPort-009-195-480
- RP15562
- DTXSID00649791
- AKOS005071486
- MFCD09972212
- J-501303
- [4-[(3,4-dichlorophenoxy)methyl]phenyl]methanol
- 1017782-50-1
- {4-(3,4-Dichlorophenoxy)methylphenyl}methanol
-
- MDL: MFCD09972212
- Inchi: 1S/C14H12Cl2O2/c15-13-6-5-12(7-14(13)16)18-9-11-3-1-10(8-17)2-4-11/h1-7,17H,8-9H2
- InChI Key: VZNPXLIWVIDMPX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)OCC1C=CC(CO)=CC=1)Cl
Computed Properties
- Exact Mass: 282.0214350g/mol
- Monoisotopic Mass: 282.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Melting Point: 96-97°
{4-(3,4-Dichlorophenoxy)methylphenyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D030585-50mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol |
1017782-50-1 | 50mg |
$ 75.00 | 2022-06-06 | ||
| TRC | D030585-100mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol |
1017782-50-1 | 100mg |
$ 120.00 | 2022-06-06 | ||
| abcr | AB268971-500 mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, 95%; . |
1017782-50-1 | 95% | 500mg |
€178.80 | 2023-04-26 | |
| abcr | AB268971-1 g |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, 95%; . |
1017782-50-1 | 95% | 1g |
€260.30 | 2023-04-26 | |
| abcr | AB268971-5 g |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, 95%; . |
1017782-50-1 | 95% | 5g |
€1023.00 | 2023-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-315205-500 mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, |
1017782-50-1 | 500MG |
¥1,098.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-315205A-1 g |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, |
1017782-50-1 | 1g |
¥1,527.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-315205-500mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, |
1017782-50-1 | 500mg |
¥1098.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-315205A-1g |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, |
1017782-50-1 | 1g |
¥1527.00 | 2023-09-05 | ||
| abcr | AB268971-500mg |
{4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol, 95%; . |
1017782-50-1 | 95% | 500mg |
€178.80 | 2025-04-22 |
{4-(3,4-Dichlorophenoxy)methylphenyl}methanol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1017782-50-1 ({4-(3,4-Dichlorophenoxy)methylphenyl}methanol) Related Products
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- 65250-71-7(Phenol, 3-[(4-chlorophenyl)methoxy]-)
- 175136-14-8((4-((3,4-Dichlorobenzyl)oxy)phenyl)methanol)
- 7700-27-8(4-Benzyloxychlorobenzene)
- 31574-11-5(Benzene,1-chloro-4-[(4-methoxyphenyl)methoxy]-)
- 24318-02-3(Benzene,1-chloro-3-(phenylmethoxy)-)
- 6279-36-3(1-chloro-4-[(4-methylphenoxy)methyl]benzene)
- 133492-62-3(Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]-)
- 112944-92-0(Benzene, 1-chloro-4-[(4-methoxyphenoxy)methyl]-)
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